Cas no 4926-18-5 (5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one)

5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one structure
4926-18-5 structure
Product Name:5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
CAS No:4926-18-5
MF:C7H7N3O
MW:149.149980783463
CID:1519180
PubChem ID:252120
Update Time:2025-04-21

5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • AC1L5LB2
    • 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 5-Methyl-2,3-dihydro-s-triazolo&lt
    • 4,3-a&gt
    • pyrid-3-on
    • NSC73363
    • SureCN11088652
    • AC1Q6FWY
    • AG-K-80032
    • AR-1G8743
    • CTK4J1202
    • 5-Methyl-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
    • 5-Methyl-2,3-dihydro-s-triazolo<4,3-a>pyrid-3-on;
    • 4926-18-5
    • s-Triazolo[4,3-a]pyridin-3-ol, 5-methyl-
    • DTXSID80291131
    • SCHEMBL11088652
    • 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
    • 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one #
    • 1,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
    • NSC-73363
    • 5-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • Inchi: 1S/C7H7N3O/c1-5-3-2-4-6-8-9-7(11)10(5)6/h2-4H,1H3,(H,9,11)
    • InChI Key: NEJANSQSQQBYLO-UHFFFAOYSA-N
    • SMILES: O=C1NN=C2C=CC=C(C)N21

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 50.16000
  • LogP: 0.33100
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd